Cas no 1508441-12-0 (4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid)
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid
- EN300-1914627
- 1508441-12-0
- AKOS019576794
-
- Inchi: 1S/C11H12BrFO2/c1-7(11(14)15)2-3-8-6-9(12)4-5-10(8)13/h4-7H,2-3H2,1H3,(H,14,15)
- InChI Key: OMVFJCGVSMEXTK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)CCC(C(=O)O)C)F
Computed Properties
- Exact Mass: 274.00047g/mol
- Monoisotopic Mass: 274.00047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914627-0.05g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-0.1g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-0.25g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-0.5g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-1.0g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1914627-2.5g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-5.0g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1914627-10.0g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1914627-1g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1914627-5g |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid |
1508441-12-0 | 5g |
$2028.0 | 2023-09-17 |
4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid
4-(5-Bromo-2-Fluorophenyl)-2-Methylbutanoic Acid (CAS No. 1508441-12-0): A Comprehensive Overview
4-(5-Bromo-2-fluorophenyl)-2-methylbutanoic acid (CAS No. 1508441-12-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and fluorinated aromatic ring and a substituted butanoic acid moiety. These characteristics make it a valuable candidate for the development of novel therapeutic agents.
The bromine and fluorine substituents on the phenyl ring play crucial roles in modulating the compound's physicochemical properties and biological activity. The presence of these halogens can significantly influence the compound's lipophilicity, metabolic stability, and binding affinity to specific biological targets. For instance, recent studies have shown that brominated and fluorinated derivatives of aromatic compounds often exhibit enhanced potency and selectivity compared to their non-halogenated counterparts.
The methylbutanoic acid moiety in 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid contributes to its overall structure and reactivity. The carboxylic acid group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and interaction with biological macromolecules. Additionally, the methyl substitution on the butanoic acid chain can affect the compound's conformational flexibility and steric hindrance, further influencing its biological activity.
In the context of medicinal chemistry, 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid has been explored for its potential as a lead compound in drug discovery programs. One notable area of research is its application as an inhibitor of specific enzymes involved in disease pathways. For example, studies have investigated its ability to inhibit enzymes such as proteases, kinases, and reductases, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.
Recent advancements in computational chemistry have also facilitated the rational design of 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid derivatives with improved pharmacological properties. Molecular docking studies have provided insights into the binding modes of this compound with target proteins, guiding the optimization of its structure for enhanced potency and selectivity. These computational approaches have been instrumental in identifying key structural features that contribute to the compound's biological activity.
Experimental data from in vitro assays have demonstrated that 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid exhibits promising activity against various cell lines. For instance, it has shown significant inhibitory effects on cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases.
The pharmacokinetic profile of 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid is another important aspect that has been investigated. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to understand its behavior in biological systems. The presence of halogens such as bromine and fluorine can influence these properties, potentially affecting the compound's bioavailability and therapeutic window.
In vivo studies have further validated the potential of 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid as a therapeutic agent. Animal models have been used to assess its efficacy and safety in preclinical settings. These studies have provided valuable data on the compound's pharmacological effects and toxicity profiles, paving the way for future clinical trials.
Despite its promising potential, further research is needed to fully elucidate the mechanisms of action of 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid and optimize its properties for clinical use. Ongoing efforts are focused on improving its solubility, stability, and selectivity through structural modifications and formulation strategies.
In conclusion, 4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid (CAS No. 1508441-12-0) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely yield valuable insights into its potential uses and contribute to the advancement of drug discovery efforts.
1508441-12-0 (4-(5-bromo-2-fluorophenyl)-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)